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Compound of Interest

Compound Name: N-Octadecyl-D37 alcohol

Cat. No.: B1436238

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the core properties of n-Octadecyl-
d37 Alcohol (CAS Number: 204259-62-1). This compound is the deuterated form of stearyl
alcohol (1-octadecanol), a long-chain saturated fatty alcohol. Due to the limited availability of
specific biological data for the deuterated variant, this guide also incorporates information on
the well-characterized non-deuterated stearyl alcohol (CAS 112-92-5) to provide a broader
context for its potential biological characteristics and applications. The primary application of n-
Octadecyl-d37 Alcohol is as a synthetic intermediate and for use in stable isotope labeling
studies, particularly in mass spectrometry and metabolic research.[1]

Chemical and Physical Properties

n-Octadecyl-d37 Alcohol is a white solid at room temperature.[2][3] Its fundamental properties
are summarized in the table below.
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Property Value References
CAS Number 204259-62-1 [4]

Molecular Formula C1sHD370 or CD3(CDz2)170H [2][4]
Molecular Weight Approximately 307.72 g/mol [11[4115]
IUPAC Name 1-octadecanol-d37 [6]

n-Octadecyl-d37 Alcohol,
Synonyms Stearyl alcohol-d37, 1- [11317]
Hydroxyoctadecane-d37

Appearance White solid [2][3]
Purity Typically >98% [1112][5]
Storage Temperature Room temperature or 2-8°C [1][6]

Biological and Pharmacological Profile (Inferred
from Stearyl Alcohol)

Direct pharmacological and toxicological data for n-Octadecyl-d37 Alcohol is not readily
available. However, the biological profile of its non-deuterated analog, stearyl alcohol, is well-
documented. Stearyl alcohol is a naturally occurring compound found in plants and animals
and is a normal constituent of mammalian tissues.[1][7] It is used in the biosynthesis of lipids
and can be metabolized for energy.[8]

3.1 Mechanism of Action and Biological Role

The primary roles of stearyl alcohol in biological systems are structural and metabolic.[4] It is a
component of waxes that form protective layers in plants.[4] In cosmetic and pharmaceutical
formulations, its mechanism of action is primarily physical. As an emollient, it forms a protective
layer on the skin to prevent moisture loss.[2][7] As an emulsifier, it stabilizes oil and water
mixtures, and as a thickener, it increases the viscosity of formulations.[7][9]

Some studies have indicated that long-chain fatty alcohols possess antibacterial activity.[10]
Specifically, alcohols with carbon chains longer than seven atoms show antimicrobial effects,
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although those with more than 17 carbons have reduced activity.[10] While not a primary
function, this suggests a potential for stearyl alcohol to contribute to the antimicrobial stability of
formulations.

3.2 Toxicology and Safety

Stearyl alcohol is generally regarded as safe for use in cosmetics and as a food additive.[2]
Acute oral toxicity studies have shown a very low order of toxicity.[6] It has been found to cause
minimal to mild skin and eye irritation in rabbit studies but shows no evidence of contact
sensitization.[6]

Applications in Research and Development

The primary utility of n-Octadecyl-d37 Alcohol lies in its isotopic labeling. The deuterium
atoms make it a valuable tool in:

» Metabolic Studies: It can be used as a tracer to study the metabolism of fatty alcohols and
lipids in vivo and in vitro.

o Mass Spectrometry: It serves as an internal standard for the quantification of stearyl alcohol
and other related lipids in complex biological samples.

e Pharmacokinetic Studies: The deuterated form can be used to distinguish between
exogenously administered and endogenous stearyl alcohol.

The incorporation of deuterium can also alter the metabolic stability of a compound due to the
kinetic isotope effect, where the stronger carbon-deuterium bond can slow the rate of metabolic
processes.[11][12] This property is increasingly being explored in drug development to
enhance the pharmacokinetic profiles of therapeutic agents.[13]

Experimental Protocols

5.1 Gas Chromatography (GC) for the Analysis of Stearyl Alcohol

A common method for the analysis and purity determination of stearyl alcohol is gas
chromatography with flame ionization detection (GC-FID).

Methodology:
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o Standard and Sample Preparation:

o An internal standard solution is prepared, for example, 1 mg/mL of 1-pentadecanol in
ethanol.

o A system suitability solution is prepared containing known concentrations of cetyl alcohol,
stearyl alcohol, and oleyl alcohol in the internal standard solution.

o The sample solution is prepared by dissolving a known weight of stearyl alcohol in the
internal standard solution.

o Heating in a sealed container (e.g., 50°C water bath) may be required to dissolve the fatty
alcohols. The solution should be cooled to room temperature and mixed well before
injection.[14]

o Chromatographic Conditions:

o

Mode: Gas Chromatography (GC)

[¢]

Detector: Flame lonization Detector (FID)

[¢]

Column: A suitable capillary column, for example, one with a stationary phase like 10%
liquid phase G2 on support S1A.[15]

o

Temperatures:

= Injection port: ~270-275°C
= Detector: ~250-280°C

» Column: ~205°C[14][15]

o Carrier Gas: Helium

e Analysis: The retention time of the major peak in the sample chromatogram is compared to
that of the stearyl alcohol peak in the system suitability solution for identification.
Quantification is performed by comparing the peak area ratios of the analyte to the internal
standard in the sample and standard solutions.
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Caption: Gas Chromatography workflow for stearyl alcohol analysis.

Signaling Pathways

There is no direct evidence of stearyl alcohol specifically modulating a particular signaling
pathway. However, alcohols, in general, can interact with and modulate cellular signaling.
Ethanol, for instance, has been shown to affect membrane-associated signal transduction,
including the activation of phospholipase C and the modulation of pathways involving receptor
tyrosine kinases and MAP kinases.[16][17][18] Long-chain alcohols are integral components of
cell membranes and can influence membrane fluidity and the function of membrane-bound
proteins, which are key elements of signaling cascades.

The following diagram illustrates a generalized view of how an alcohol molecule might
influence a cell signaling pathway at the membrane level.
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Caption: Generalized impact of alcohols on cell membrane signaling.
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Conclusion

n-Octadecyl-d37 Alcohol (CAS 204259-62-1) is a deuterated form of stearyl alcohol, primarily
used as a tool in metabolic research and as an internal standard in analytical chemistry. While
it shares the fundamental chemical and physical properties of stearyl alcohol, its biological
activities are not directly studied. By referencing the extensive data on stearyl alcohol, we can
infer a profile of low toxicity and biological roles related to lipid structure and metabolism. Its
utility in research is enhanced by the kinetic isotope effect, which can provide insights into
metabolic pathways and improve the stability of molecules. This guide provides a foundational
understanding for researchers and developers working with this isotopically labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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